Cas no 1515500-92-1 (3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine)

• Product Name: 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine
• CAS No: 1515500-92-1
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6055411
• PubChem ID: 165649812
• Update Time: 2025-07-21

3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine
• 1515500-92-1
• EN300-1782508

• Inchi： 1S/C7H12N4O/c1-11-4-6(9-10-11)7-5-12-3-2-8-7/h4,7-8H,2-3,5H2,1H3
• InChI Key： VFZRJFZAOTXRIU-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(C)N=N2)C1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52Ų

Additional information on 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine

Research Briefing on 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine (CAS: 1515500-92-1) in Chemical Biology and Pharmaceutical Applications

3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine (CAS: 1515500-92-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a morpholine ring linked to a 1,2,3-triazole moiety, a structural motif known for its versatility in forming hydrogen bonds and participating in click chemistry. The unique combination of these pharmacophores makes it a promising scaffold for the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have highlighted the role of 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized this compound in the development of kinase inhibitors, where the triazole ring serves as a critical binding element to the ATP-binding site of kinases. The morpholine ring, on the other hand, enhances solubility and bioavailability, addressing a common challenge in drug development. These properties have led to its incorporation in several preclinical candidates, particularly in oncology research.

One of the most notable advancements involving 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine is its application in PROTAC (Proteolysis Targeting Chimeras) technology. A 2023 study demonstrated its utility as a linker molecule in the design of PROTACs targeting BET proteins, which are implicated in various cancers. The study reported that the compound's rigidity and optimal length facilitated efficient protein degradation, showcasing its potential in next-generation therapeutics. This finding underscores the compound's versatility beyond traditional small-molecule inhibitors.

In addition to its therapeutic applications, 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine has also been explored in chemical biology as a tool compound. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has made it valuable for bioconjugation and labeling studies. Recent work has leveraged this property to develop fluorescent probes for imaging intracellular targets, further expanding its utility in research settings.

Despite these promising developments, challenges remain in the optimization of 3-(1-methyl-1H-1,2,3-triazol-4-yl)morpholine derivatives. Current research efforts are focused on improving metabolic stability and reducing off-target effects while maintaining potency. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations. As the field progresses, this compound is expected to play an increasingly important role in bridging chemical biology and pharmaceutical development.